N-(2-hydroxy-2-phenylethyl)-4-quinolinamine

• Molecular Formula: C17H16N2O
• Molecular Weight: 264.32 g/mol
• IUPAC Name: 1-phenyl-2-(quinolin-4-ylamino)ethanol
• InChI: InChI=1S/C17H16N2O/c20-17(13-6-2-1-3-7-13)12-19-16-10-11-18-15-9-5-4-8-14(15)16/h1-11,17,20H,12H2,(H,18,19)
• InChI Key: HIBJZSMQSFUEGV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(CNC2=CC=NC3=CC=CC=C32)O

Description

N-(2-hydroxy-2-phenylethyl)-4-quinolinamine is a useful research compound. Its molecular formula is C17H16N2O and its molecular weight is 264.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 7-chloro-N-(2-hydroxy-2-phenylethyl)-4-quinolinamine (10 g), 0.8 g of palladium on powdered charcoal (10%), 5 ml of acetic acid, 7 g of sodium acetate.3H2O and 200 ml of methanol was hydrogenated at room temperature with shaking at 30-50 psi until completion of hydrogen uptake. The catalyst was filtered and the solvent evaporated. The oil residue was dissolved in 20 ml of water and the solution made alkaline (pH=10) with and NaOH solution. The crystalline compound was filtered and recrystallized from isopropanol. The yield was 7.5 g, mp 289°-290° C.